![molecular formula C16H13N5 B2573058 2-[3-(Benzimidazol-1-yl)azetidin-1-yl]pyridine-3-carbonitrile CAS No. 2380173-81-7](/img/structure/B2573058.png)
2-[3-(Benzimidazol-1-yl)azetidin-1-yl]pyridine-3-carbonitrile
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Overview
Description
Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole . It is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole .
Molecular Structure Analysis
Benzimidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .
Chemical Reactions Analysis
Benzimidazole has become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc .
Scientific Research Applications
Antimicrobial Activity
Benzimidazole derivatives have been reported to exhibit antimicrobial action against various microorganisms such as S. aureus, Staphylococcus epidermidis, K. pneumoniae and E. coli . They also show antifungal activity against C. albicans and A. niger .
Anticancer Activity
Benzimidazole compounds have been associated with anticancer properties. For instance, certain benzimidazole derivatives have been found to induce apoptosis in BT-474 cells .
Antiviral Activity
Imidazole, a related compound to benzimidazole, has been used in the development of antiviral drugs . For example, enviroxime is an antiviral drug that contains an imidazole ring .
Antiparasitic Activity
Benzimidazole compounds have been used in the treatment of parasitic diseases . Thiabendazole, a benzimidazole derivative, is an anthelmintic drug used to treat various parasitic worm infestations .
Antihypertensive Activity
Benzimidazole derivatives have been reported to exhibit antihypertensive properties . This makes them potential candidates for the development of new drugs for the treatment of hypertension.
Anti-Inflammatory Activity
Benzimidazole compounds have been associated with anti-inflammatory properties . This makes them potential candidates for the development of new anti-inflammatory drugs.
Antidiabetic Activity
Imidazole, a related compound to benzimidazole, has been used in the development of antidiabetic drugs .
Antioxidant Activity
Imidazole derivatives have been reported to exhibit antioxidant properties . This makes them potential candidates for the development of new antioxidant drugs.
Mechanism of Action
Target of action
Benzimidazoles are known to interact with a variety of biological targets, including various enzymes and receptors. For instance, some benzimidazoles are known to inhibit tubulin polymerization, which is crucial for cell division .
Mode of action
The mode of action of benzimidazoles generally involves binding to their target proteins and disrupting their normal function. For example, benzimidazoles that target tubulin prevent the formation of microtubules, thereby disrupting cell division .
Biochemical pathways
The disruption of microtubule formation by benzimidazoles affects multiple cellular processes, including cell division, intracellular transport, and the maintenance of cell shape .
Pharmacokinetics
The ADME properties of benzimidazoles can vary widely depending on their specific structures. Some benzimidazoles are well-absorbed and extensively metabolized, while others may have poor bioavailability .
Result of action
The cellular effects of benzimidazoles depend on their specific targets. Inhibitors of tubulin polymerization, for example, can cause cell cycle arrest and apoptosis .
Action environment
The action, efficacy, and stability of benzimidazoles can be influenced by various environmental factors, including pH, temperature, and the presence of other substances that can interact with the benzimidazole molecule .
properties
IUPAC Name |
2-[3-(benzimidazol-1-yl)azetidin-1-yl]pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N5/c17-8-12-4-3-7-18-16(12)20-9-13(10-20)21-11-19-14-5-1-2-6-15(14)21/h1-7,11,13H,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIUNWNVZHXUGDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=C(C=CC=N2)C#N)N3C=NC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-(Benzimidazol-1-yl)azetidin-1-yl]pyridine-3-carbonitrile |
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